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Compound of Interest

Methyl 2-(3-
Compound Name:
oxocyclopentyl)acetate

Cat. No.: B141797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions
for Methyl 2-(3-oxocyclopentyl)acetate (CAS No. 2630-38-8), a key intermediate in the
synthesis of various organic molecules. Due to the limited availability of specific stability data
for this compound, this guide amalgamates information from general principles of organic
chemistry, data on related compounds such as (3-keto esters and cyclopentanone derivatives,
and supplier-provided information.

Physicochemical Properties

A summary of the known physicochemical properties of Methyl 2-(3-oxocyclopentyl)acetate
is presented below. This data is crucial for understanding the compound's behavior under
various experimental and storage conditions.
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Property Value Reference
Molecular Formula CsH1203 [1112]
Molecular Weight 156.18 g/mol [1][3]
Boiling Point 85-95 °C at 0.1 Torr [1]

Density 1.093 + 0.06 g/cm3 (Predicted) [1]
Refractive Index 1.458 [1]

Flash Point 92.7+19.9°C [1]
Appearance Neat olil [4]

Stability Profile

While specific experimental stability studies on Methyl 2-(3-oxocyclopentyl)acetate are not
readily available in the public domain, its structure as a 3-keto ester provides insights into its

potential degradation pathways. [3-keto esters are known to be susceptible to certain chemical

transformations, particularly hydrolysis and decarboxylation under specific conditions.[5][6]

Potential Degradation Pathways

The primary routes of degradation for Methyl 2-(3-oxocyclopentyl)acetate are anticipated to

be hydrolysis of the ester and subsequent decarboxylation of the resulting B-keto acid.
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Potential Degradation Pathways of Methyl 2-(3-oxocyclopentyl)acetate
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Figure 1: Potential degradation pathways for Methyl 2-(3-oxocyclopentyl)acetate.

Hydrolysis: In the presence of water, especially under acidic or basic conditions, the methyl
ester group can hydrolyze to form the corresponding carboxylic acid, 2-(3-oxocyclopentyl)acetic
acid, and methanol.[5]

Decarboxylation: The resulting 3-keto acid is thermally unstable and can readily undergo
decarboxylation, particularly upon heating, to yield 2-methylcyclopentan-1-one and carbon
dioxide.[6][7]

Recommended Storage and Handling Conditions

Based on the general guidelines for 3-keto esters and cyclopentanone derivatives, the
following storage and handling conditions are recommended to ensure the stability and purity
of Methyl 2-(3-oxocyclopentyl)acetate.
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Condition Recommendation Rationale

Store in a cool, dry place.[8]

Recommended storage at 2-

8°C for long-term storage is a Lower temperatures slow down
Temperature prudent measure based on potential degradation

general practices for reactions.

preserving organic

intermediates.[9]

Store under an inert To prevent oxidation and
Atmosphere atmosphere (e.g., nitrogen or reaction with atmospheric

argon).[9] moisture.

Keep container tightly closed.

[8][10] Use glass containers for
Container laboratory quantities.[8] For To prevent contamination and

larger quantities, nitrogen-
sealed HDPE or stainless steel

drums are suggested.[9]

exposure to air and moisture.

Incompatible Materials

Avoid strong oxidizing agents,
strong acids, and strong

bases.

These can catalyze hydrolysis
and other degradation

reactions.

Handling

Use in a well-ventilated area.
[8][10] Avoid contact with skin
and eyes. Wear appropriate
personal protective equipment
(PPE), including gloves and
safety goggles.[10][11] Keep
away from heat, sparks, and

open flames.[8][10]

To ensure personnel safety

and prevent accidental ignition.

Experimental Workflow for Stability Assessment

For researchers requiring definitive stability data, a systematic experimental approach is

necessary. The following workflow outlines a general protocol for assessing the stability of a

chemical compound like Methyl 2-(3-oxocyclopentyl)acetate.
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General Workflow for Chemical Stability Assessment
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Figure 2: A general experimental workflow for assessing chemical stability.
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Methodologies for Key Experiments

1. Purity Assessment by High-Performance Liquid Chromatography (HPLC):

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

* Mobile Phase: A gradient of acetonitrile and water.

o Detector: UV detector at an appropriate wavelength (determined by UV-Vis scan).

o Procedure: A stock solution of Methyl 2-(3-oxocyclopentyl)acetate is prepared in a suitable
solvent (e.g., acetonitrile). Aliquots are taken from the stability samples at each time point,
diluted, and injected into the HPLC system. The peak area of the parent compound is
monitored over time to determine its degradation.

2. ldentification of Degradation Products by Mass Spectrometry (MS):

e Technique: Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-
Mass Spectrometry (GC-MS).

e Procedure: The same samples analyzed by HPLC or GC can be introduced into a mass
spectrometer. The mass-to-charge ratio of the degradation products can be determined,
aiding in their structural elucidation.

3. Forced Degradation Studies:

o Acid/Base Hydrolysis: Samples are exposed to dilute solutions of hydrochloric acid and
sodium hydroxide at room and elevated temperatures.

o Oxidation: Samples are treated with a solution of hydrogen peroxide.
o Thermal Stress: Samples are stored at elevated temperatures (e.g., 40°C, 60°C).
» Photostability: Samples are exposed to UV and visible light.

By following these general guidelines and, if necessary, conducting focused stability studies,
researchers and drug development professionals can ensure the integrity and proper handling
of Methyl 2-(3-oxocyclopentyl)acetate in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141797#stability-and-storage-conditions-for-methyl-
2-3-oxocyclopentyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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